Cas no 121772-84-7 (Methyl 3-bromo-2-iodobenzoate)

• Product Name: Methyl 3-bromo-2-iodobenzoate
• CAS No: 121772-84-7
• MF: C₈H₆BrIO₂
• MW: 340.940514087677
• MDL: MFCD18398801
• CID: 4563433
• PubChem ID: 14113212
• Update Time: 2025-06-14

Methyl 3-bromo-2-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-bromo-2-iodobenzoate
• Benzoic acid, 3-bromo-2-iodo-, methyl ester
• D95534
• A930424
• SY309693
• MFCD18398801
• DS-001174
• CS-0133280
• SCHEMBL16720552
• 121772-84-7
• methyl3-bromo-2-iodobenzoate
• Methyl 3-bromo-2-iodobenzoate

• MDL： MFCD18398801
• Inchi： 1S/C8H6BrIO2/c1-12-8(11)5-3-2-4-6(9)7(5)10/h2-4H,1H3
• InChI Key： UVSNHIBMLWUZCP-UHFFFAOYSA-N
• SMILES： IC1C(=CC=CC=1C(=O)OC)Br

Computed Properties

• Exact Mass: 339.85959g/mol
• Monoisotopic Mass: 339.85959g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 3-bromo-2-iodobenzoate

Research Briefing on Methyl 3-bromo-2-iodobenzoate (CAS: 121772-84-7) in Chemical Biology and Pharmaceutical Applications

Methyl 3-bromo-2-iodobenzoate (CAS: 121772-84-7) is a halogenated aromatic ester that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a critical building block in the synthesis of complex molecules, particularly in the development of novel drug candidates and bioactive probes. Recent studies have highlighted its utility in cross-coupling reactions, enabling the construction of diverse molecular scaffolds with potential therapeutic relevance.

In the context of synthetic methodology, Methyl 3-bromo-2-iodobenzoate has been employed as a bifunctional substrate in palladium-catalyzed reactions. A 2023 study published in Journal of Medicinal Chemistry demonstrated its effectiveness in sequential Suzuki-Miyaura and Sonogashira couplings, yielding structurally diverse benzo-fused heterocycles. The presence of both bromo and iodo substituents at adjacent positions allows for regioselective transformations, a feature that has been exploited in the synthesis of kinase inhibitors targeting cancer pathways.

From a pharmaceutical perspective, derivatives synthesized from Methyl 3-bromo-2-iodobenzoate have shown promising biological activities. Research conducted at MIT in 2024 revealed that certain indole-containing analogs derived from this scaffold exhibit potent inhibitory effects against SARS-CoV-2 main protease (Mpro), with IC50 values in the low micromolar range. These findings suggest potential applications in antiviral drug development, particularly for emerging coronaviruses.

The compound's role in chemical biology has expanded with the development of new bioconjugation techniques. A recent Nature Chemical Biology publication (2024) described its use in the site-specific modification of proteins through oxidative coupling strategies. The electron-deficient aromatic ring facilitates selective reactions with cysteine residues, enabling the creation of stable protein-small molecule conjugates for targeted drug delivery systems.

Manufacturing and scale-up considerations for Methyl 3-bromo-2-iodobenzoate have also seen advancements. Process chemistry studies in 2023-2024 have optimized its synthesis from 3-bromo-2-iodobenzoic acid, achieving yields exceeding 85% while minimizing heavy metal contamination - a critical factor for pharmaceutical applications. These process improvements have made the compound more accessible for medium-scale production in academic and industrial settings.

Emerging applications in radiopharmaceuticals have further elevated the importance of this compound. The iodine moiety in Methyl 3-bromo-2-iodobenzoate allows for straightforward radioiodination, making it valuable for PET tracer development. Current research at Johns Hopkins University is exploring ¹²³I-labeled derivatives for imaging amyloid plaques in Alzheimer's disease.

Looking forward, the unique reactivity profile of Methyl 3-bromo-2-iodobenzoate positions it as a key intermediate in fragment-based drug discovery. Its ability to participate in multiple orthogonal coupling reactions enables rapid generation of structural diversity, particularly valuable in hit-to-lead optimization phases. Ongoing research continues to uncover new applications of this versatile building block across therapeutic areas including oncology, infectious diseases, and CNS disorders.